Cas no 2228168-30-5 (2-(5-bromofuran-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid
• CAS No: 2228168-30-5
• MF: C₆H₅BrO₄
• MW: 221.005501508713
• CID: 6023915
• PubChem ID: 151510816
• Update Time: 2025-06-08

2-(5-bromofuran-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid
• EN300-1914331
• 2228168-30-5

• Inchi： 1S/C6H5BrO4/c7-4-2-1-3(11-4)5(8)6(9)10/h1-2,5,8H,(H,9,10)
• InChI Key： PSKWRILSLSYNNK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)O)O1

Computed Properties

• Exact Mass: 219.93712g/mol
• Monoisotopic Mass: 219.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid

Introduction to 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid (CAS No. 2228168-30-5)

2-(5-bromofuran-2-yl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228168-30-5, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a 5-bromofuran-2-yl substituent and a hydroxyacetic acid backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry.

The structural framework of 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid consists of a furan ring substituted with a bromine atom at the 5-position and an acetic acid moiety attached at the 2-position. This unique arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both a bromine atom and a hydroxyl group on the same aromatic ring enhances its utility in various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and esterifications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the furan scaffold. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 5-position of the furan ring further modulates its biological profile, potentially enhancing binding affinity to target proteins and enzymes. This has led to extensive research into its derivatives as candidates for novel therapeutic agents.

One of the most compelling aspects of 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid is its role as a building block in medicinal chemistry. The compound's ability to undergo various functional group transformations allows chemists to modify its structure systematically. For instance, the bromine atom can be readily displaced by nucleophiles, enabling the introduction of diverse substituents such as amines, thiols, or alkoxides. Similarly, the hydroxyl group can be esterified or acylated to create more stable derivatives suitable for formulation and administration.

Recent studies have highlighted the importance of hydroxyacetic acid derivatives in drug development. These compounds often exhibit favorable pharmacokinetic properties due to their relatively low molecular weight and high solubility in water. The incorporation of a hydroxyl group into the acetic acid backbone enhances hydrogen bonding capabilities, which is crucial for interactions with biological targets. Moreover, the presence of both polar functional groups—such as the hydroxyl group and the carboxylic acid moiety—improves solubility and bioavailability, making them attractive candidates for oral or parenteral administration.

The pharmaceutical industry has been particularly interested in leveraging the reactivity of bromo-furan derivatives for drug design. The 5-bromofuran-2-yl moiety serves as an excellent handle for constructing more complex molecules through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the furan ring, expanding the structural diversity of potential drug candidates.

In addition to its synthetic utility, 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid has shown promise in preclinical studies as an intermediate for developing novel therapeutic agents. Researchers have explored its derivatives as inhibitors of key enzymes involved in cancer metabolism and inflammation. For example, certain analogs have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in pain signaling and inflammatory responses. These findings underscore the compound's potential as a lead molecule for further drug development efforts.

The synthesis of 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid itself presents an interesting challenge due to its relatively complex structure. Traditional synthetic routes often involve multi-step sequences starting from commercially available furan derivatives. One common approach involves bromination of 2-furfural followed by condensation with glycolic acid or its derivatives under acidic conditions. Alternatively, more advanced methods may employ transition-metal catalysis or organometallic reagents to achieve higher regioselectivity and yield.

The purity and quality of CAS No. 2228168-30-5 are critical for downstream applications in pharmaceutical research. High-purity samples are essential for accurate characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. Furthermore, impurities can significantly impact reaction outcomes in synthetic chemistry, necessitating rigorous purification protocols such as column chromatography or recrystallization.

The growing interest in natural product-inspired scaffolds has also influenced research on compounds like 2-(5-bromofuran-2-yl)-2-hydroxyacetic acid. Many bioactive natural products contain furan moieties that have been successfully incorporated into synthetic molecules with enhanced pharmacological properties. By modifying these natural templates through functional group diversification—such as introducing halogen atoms or hydroxyl groups—scientists can develop novel analogs with improved potency and selectivity.

Computational methods have become increasingly important in guiding synthetic strategies for complex molecules like CAS No 2228168 30 5. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic pathways before conducting experimental work. These tools can help identify optimal reaction conditions, predict regioselectivity trends, and assess potential side reactions—all of which contribute to more efficient drug discovery processes.

The future prospects for applications involving this compound remain promising as new methodologies emerge in synthetic chemistry and medicinal chemistry fields continue expanding their toolkit for molecular design: from exploring novel bioactivities through high-throughput screening assays;to employing machine learning algorithms that predict biological activity based on molecular structure data sets;to developing innovative delivery systems that enhance therapeutic efficacy while minimizing side effects: all these advancements hold great promise moving forward